Cas no 1360888-07-8 (Methyl 3-cyano-5-(trifluoromethyl)picolinate)

• Product Name: Methyl 3-cyano-5-(trifluoromethyl)picolinate
• CAS No: 1360888-07-8
• MF: C₉H₅F₃N₂O₂
• MW: 230.143412351608
• CID: 4904518
• Update Time: 2025-10-28

Methyl 3-cyano-5-(trifluoromethyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-5-(trifluoromethyl)picolinate

• Inchi： 1S/C9H5F3N2O2/c1-16-8(15)7-5(3-13)2-6(4-14-7)9(10,11)12/h2,4H,1H3
• InChI Key： OUOKAVHTBJKBRN-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=O)OC)C(C#N)=C1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 1.6
• Topological Polar Surface Area: 63

Additional information on Methyl 3-cyano-5-(trifluoromethyl)picolinate

Methyl 3-cyano-5-(trifluoromethyl)picolinate: A Comprehensive Overview

Methyl 3-cyano-5-(trifluoromethyl)picolinate, with the CAS number 1360888-07-8, is a compound of significant interest in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a cyano group at the 3-position and a trifluoromethyl group at the 5-position of the picolinic acid moiety. The methyl esterification further enhances its chemical properties, making it a versatile molecule for various applications.

The synthesis of Methyl 3-cyano-5-(trifluoromethyl)picolinate involves a series of carefully designed organic reactions. Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound, leveraging techniques such as nucleophilic substitution and Friedel-Crafts acylation. The presence of electron-withdrawing groups like the cyano and trifluoromethyl groups significantly influences the electronic properties of the molecule, making it an attractive candidate for applications in electronics and optoelectronics.

One of the most promising applications of Methyl 3-cyano-5-(trifluoromethyl)picolinate is in the development of advanced materials for organic light-emitting diodes (OLEDs). Researchers have demonstrated that this compound can serve as an effective electron transport layer due to its high electron mobility and excellent thermal stability. Recent studies have shown that incorporating this compound into OLED structures can significantly improve device efficiency and longevity, making it a valuable component in next-generation display technologies.

In addition to its role in electronics, Methyl 3-cyano-5-(trifluoromethyl)picolinate has also found applications in catalysis. The trifluoromethyl group imparts unique catalytic properties, enabling the molecule to act as a highly efficient catalyst in various organic transformations. For instance, it has been used to facilitate Suzuki-Miyaura couplings and other cross-coupling reactions, demonstrating superior activity compared to traditional catalysts. This makes it a valuable tool in medicinal chemistry and drug discovery.

The chemical stability of Methyl 3-cyano-5-(trifluoromethyl)picolinate is another key attribute that contributes to its versatility. Its resistance to degradation under harsh conditions makes it suitable for use in demanding environments, such as those encountered in industrial processes or high-temperature applications. Recent research has also highlighted its potential as a precursor for synthesizing other complex organic molecules, further expanding its utility across multiple disciplines.

From a structural perspective, the molecule's geometry plays a crucial role in determining its reactivity and functionality. The spatial arrangement of the cyano and trifluoromethyl groups creates steric effects that influence both its electronic properties and interactions with other molecules. This has been exploited in designing novel materials with tailored properties for specific applications.

Moreover, Methyl 3-cyano-5-(trifluoromethyl)picolinate has shown promise in the field of sensors and detection technologies. Its ability to respond to external stimuli, such as changes in pH or temperature, makes it a potential candidate for developing smart materials capable of real-time monitoring. Recent breakthroughs in nanotechnology have further enhanced its sensing capabilities by integrating it into nanocomposite structures.

In conclusion, Methyl 3-cyano-5-(trifluoromethyl)picolinate (CAS No: 1360888-07-8) is a multifaceted compound with diverse applications across various scientific domains. Its unique structure, combined with cutting-edge synthetic methods and innovative research, positions it as a key player in advancing modern materials science and technology.